![molecular formula C11H14BrN3O B7630500 4-Bromo-5-(cyclohex-2-en-1-ylamino)-2-methylpyridazin-3-one](/img/structure/B7630500.png)
4-Bromo-5-(cyclohex-2-en-1-ylamino)-2-methylpyridazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Bromo-5-(cyclohex-2-en-1-ylamino)-2-methylpyridazin-3-one is a chemical compound that has been studied for its potential use in scientific research. This compound has been synthesized using various methods and has shown promising results in terms of its mechanism of action, biochemical and physiological effects, and potential applications in lab experiments.
Mechanism of Action
The mechanism of action of 4-Bromo-5-(cyclohex-2-en-1-ylamino)-2-methylpyridazin-3-one is not fully understood. However, studies have shown that this compound may act as an inhibitor of certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects
Studies have shown that this compound may have various biochemical and physiological effects. These effects include the inhibition of cell proliferation, the induction of apoptosis, and the suppression of inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using 4-Bromo-5-(cyclohex-2-en-1-ylamino)-2-methylpyridazin-3-one in lab experiments include its potential use as a drug candidate for the treatment of various diseases. However, the limitations of using this compound include the need for further studies to fully understand its mechanism of action and potential side effects.
Future Directions
For the study of 4-Bromo-5-(cyclohex-2-en-1-ylamino)-2-methylpyridazin-3-one include the need for further studies to fully understand its mechanism of action, potential side effects, and its potential use as a drug candidate for the treatment of various diseases. Other future directions include the development of new synthesis methods and the exploration of its potential use in other areas of scientific research.
Synthesis Methods
The synthesis of 4-Bromo-5-(cyclohex-2-en-1-ylamino)-2-methylpyridazin-3-one has been achieved using various methods, including the reaction of 4-bromo-2-methylpyridazin-3-one with cyclohex-2-en-1-amine. Other methods include the use of palladium-catalyzed coupling reactions and the use of microwave-assisted synthesis.
Scientific Research Applications
4-Bromo-5-(cyclohex-2-en-1-ylamino)-2-methylpyridazin-3-one has been studied for its potential use in scientific research, particularly in the field of medicinal chemistry. This compound has shown promising results in terms of its potential use as a drug candidate for the treatment of various diseases, including cancer and inflammation.
Properties
IUPAC Name |
4-bromo-5-(cyclohex-2-en-1-ylamino)-2-methylpyridazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrN3O/c1-15-11(16)10(12)9(7-13-15)14-8-5-3-2-4-6-8/h3,5,7-8,14H,2,4,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOYDOKIKTHMWFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C(=C(C=N1)NC2CCCC=C2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.